Nephrotoxicity

Description

Nephrotoxicity refers to kidney damage caused by toxic substances, often medications, chemicals, or environmental toxins. This damage can manifest as acute kidney injury, chronic kidney disease, or specific tubular or glomerular dysfunction. Mechanisms include direct cellular toxicity, oxidative stress, inflammation, and hemodynamic alterations, leading to impaired renal function and electrolyte imbalances. Early detection and withdrawal of the offending agent are crucial for preventing irreversible kidney damage.